4-fluoro-N'-[2-(trifluoromethyl)phenyl]benzohydrazide

• IUPAC Name: 4-fluoro-N'-[2-(trifluoromethyl)phenyl]benzohydrazide
• InChI: InChI=1S/C14H10F4N2O/c15-10-7-5-9(6-8-10)13(21)20-19-12-4-2-1-3-11(12)14(16,17)18/h1-8,19H,(H,20,21)
• InChI Key: SHAHBBGXULHBHY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(F)(F)F)NNC(=O)C2=CC=C(C=C2)F
• Molecular Formula: C14H10F4N2O
• Molecular Weight: 298.23 g/mol

Description

4-fluoro-N'-[2-(trifluoromethyl)phenyl]benzohydrazide is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. This compound is also known as TFMB-H and has been found to have interesting properties that make it useful in different areas of study.

Mechanism of Action

The mechanism of action of 4-fluoro-N'-[2-(trifluoromethyl)phenyl]benzohydrazide is not fully understood. However, it has been suggested that it inhibits the growth of bacteria by disrupting the cell membrane and interfering with DNA synthesis.
Biochemical and Physiological Effects
Studies have shown that this compound has low toxicity and does not have any significant biochemical or physiological effects on the body.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-fluoro-N'-[2-(trifluoromethyl)phenyl]benzohydrazide in lab experiments is its antimicrobial properties, which make it useful in testing the effectiveness of antibacterial agents. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to predict its interactions with other compounds.

Future Directions

There are several potential future directions for the study of 4-fluoro-N'-[2-(trifluoromethyl)phenyl]benzohydrazide. These include:
1. Further investigation into its mechanism of action to better understand its antimicrobial properties.
2. Testing its effectiveness as a corrosion inhibitor in different environments.
3. Studying its potential use in drug delivery systems.
4. Exploring its potential applications in material science, such as in the development of new polymers or coatings.
In conclusion, this compound is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. Its antimicrobial properties and low toxicity make it useful in lab experiments, and there are several potential future directions for its study.

Synthesis Methods

The synthesis of 4-fluoro-N'-[2-(trifluoromethyl)phenyl]benzohydrazide involves the reaction of 2-trifluoromethylbenzoic acid with hydrazine hydrate in the presence of a catalyst. The resulting product is then reacted with 4-fluoroaniline to produce the final compound.

Scientific Research Applications

4-fluoro-N'-[2-(trifluoromethyl)phenyl]benzohydrazide has been studied for its potential applications in various fields such as medicinal chemistry, material science, and organic synthesis. It has been found to have antimicrobial properties and has been tested against various bacterial strains. It has also been studied for its potential use as a corrosion inhibitor.